6,7-Dichloro-2,3-dimethoxy-5-methylquinoxaline

• Molecular Formula: C11H10Cl2N2O2
• Molecular Weight: 273.11 g/mol
• IUPAC Name: 6,7-dichloro-2,3-dimethoxy-5-methylquinoxaline
• InChI: InChI=1S/C11H10Cl2N2O2/c1-5-8(13)6(12)4-7-9(5)15-11(17-3)10(14-7)16-2/h4H,1-3H3
• InChI Key: BGEWWFCMXJVJLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=C1Cl)Cl)N=C(C(=N2)OC)OC

Description

6,7-Dichloro-2,3-dimethoxy-5-methylquinoxaline is a useful research compound. Its molecular formula is C11H10Cl2N2O2 and its molecular weight is 273.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of sodium methoxide (38 ml, 25% solution in methanol, 175 mmol) was added over 10 minutes to a solution of 5-methyl-2,3,6,7-tetrachloroquinoxaline (from step (e), 21 g, 74 mmol) in dry tetrahydrofuran (200 ml) at 20° C. There was a mildly exothermic reaction followed by formation of a precipitate. After 1 h the mixture was diluted with ethyl acetate (3 L), washed with water (1 L), dried (MgSO4) and concentrated under reduced pressure to give 6,7-dichloro-2,3-dimethoxy-5-methylquinoxaline (20.3 g, 100%).